Cas no 2229090-86-0 (2-methyl-2-(5-phenylthiophen-2-yl)propan-1-ol)

• Product Name: 2-methyl-2-(5-phenylthiophen-2-yl)propan-1-ol
• CAS No: 2229090-86-0
• MF: C₁₄H₁₆OS
• MW: 232.341242790222
• CID: 5975432
• PubChem ID: 165753141
• Update Time: 2025-06-11

2-methyl-2-(5-phenylthiophen-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(5-phenylthiophen-2-yl)propan-1-ol
• EN300-1860474
• 2229090-86-0

• Inchi： 1S/C14H16OS/c1-14(2,10-15)13-9-8-12(16-13)11-6-4-3-5-7-11/h3-9,15H,10H2,1-2H3
• InChI Key： GJXYFEVQHKVBED-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=CC=C1C(C)(C)CO

Computed Properties

• Exact Mass: 232.09218630g/mol
• Monoisotopic Mass: 232.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 48.5Ų

Additional information on 2-methyl-2-(5-phenylthiophen-2-yl)propan-1-ol

Professional Introduction to Compound with CAS No. 2229090-86-0 and Product Name: 2-methyl-2-(5-phenylthiophen-2-yl)propan-1-ol

The compound with the CAS number 2229090-86-0 and the product name 2-methyl-2-(5-phenylthiophen-2-yl)propan-1-ol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural composition, has garnered attention for its potential applications in various scientific domains, particularly in medicinal chemistry and drug development. The molecular structure of this compound incorporates a methyl group at the second carbon position and a 5-phenylthiophen-2-yl moiety, which contributes to its distinct chemical properties and reactivity.

In recent years, the exploration of heterocyclic compounds has been a focal point in synthetic chemistry due to their diverse biological activities. The 5-phenylthiophen-2-yl group in this compound is particularly noteworthy, as thiophene derivatives are known for their role in pharmaceuticals, agrochemicals, and materials science. The presence of this aromatic system not only enhances the compound's stability but also opens up possibilities for further functionalization, making it a valuable scaffold for designing novel molecules.

The 2-methylpropan-1-ol backbone of the compound provides a flexible and reactive platform for chemical modifications. This structural feature allows for easy derivatization, enabling researchers to tailor the compound's properties for specific applications. For instance, the hydroxyl group at the terminal carbon can be utilized in esterification or etherification reactions, expanding the compound's utility in synthetic pathways.

Recent studies have highlighted the importance of biphenyl derivatives in medicinal chemistry, particularly for their antimicrobial and anti-inflammatory properties. The 5-phenylthiophen-2-yl moiety in our compound shares structural similarities with biphenyl systems, suggesting potential biological activity. Preliminary research indicates that derivatives of this class may exhibit promising effects on target enzymes and receptors, making them candidates for further investigation in drug discovery programs.

The synthesis of 2-methyl-2-(5-phenylthiophen-2-yl)propan-1-ol involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the key aromatic ring system. These methods not only enhance efficiency but also minimize unwanted byproducts, contributing to the overall quality of the final product.

In the context of drug development, the structural complexity of this compound offers advantages in terms of selectivity and potency. By leveraging computational chemistry tools, researchers can predict how modifications to the methyl group or the 5-phenylthiophen-2-yl moiety might influence biological activity. Such insights are crucial for optimizing lead compounds into viable drug candidates.

The versatility of 2-methyl-2-(5-phenylthiophen-2-yl)propan-1-ol extends beyond pharmaceutical applications. In materials science, thiophene-based compounds are valued for their electronic properties, making them suitable for use in organic semiconductors and conductive polymers. The incorporation of a phenyl group enhances electron delocalization within the molecule, which is beneficial for improving charge transport properties in electronic devices.

As research continues to evolve, the demand for innovative molecular architectures like those found in 2229090-86-0 will undoubtedly increase. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in unlocking the full potential of this compound and its derivatives. The ongoing exploration of its biological profile and synthetic pathways underscores its significance as a building block for future discoveries.

Looking ahead, advancements in green chemistry principles may also influence how this compound is synthesized and utilized. Sustainable methodologies that minimize waste and energy consumption will be increasingly important as industries strive to align with environmental goals. The development of eco-friendly synthetic routes could pave the way for more efficient production processes without compromising on quality or yield.

In conclusion, 2229090-86-0 (2-methyl-2-(5-phenoxythiophen)-propanol) stands as a testament to the ingenuity of modern chemical research. Its unique structure and functional groups make it a versatile tool for scientists working across multiple disciplines. As we continue to uncover new applications and refine our synthetic strategies, compounds like this one will play an integral role in shaping the future of science and technology.